ethyl 3-(2-{[5-(3,4-dimethylphenyl)-1,3-oxazol-2-yl]sulfanyl}acetamido)benzoate

• IUPAC Name: ethyl 3-[[2-[[5-(3,4-dimethylphenyl)-1,3-oxazol-2-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C22H22N2O4S/c1-4-27-21(26)17-6-5-7-18(11-17)24-20(25)13-29-22-23-12-19(28-22)16-9-8-14(2)15(3)10-16/h5-12H,4,13H2,1-3H3,(H,24,25)
• InChI Key: KSVWQRGYMRZQDC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)NC(=O)CSC2=NC=C(O2)C3=CC(=C(C=C3)C)C
• Molecular Formula: C22H22N2O4S
• Molecular Weight: 410.5 g/mol

Description

The compound is an ester, which is a class of organic compounds that react with water to produce alcohols and organic or inorganic acids. It contains an oxazole ring, which is a five-membered ring containing one oxygen atom, one nitrogen atom, and three carbon atoms. The compound also contains a sulfanyl group attached to an acetamido group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The oxazole ring, the sulfanyl group, and the ester group would all contribute to the overall structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar ester group could affect its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, the oxazole ring might be important for binding to a specific biological target.

Safety and Hazards

Without specific information, it’s difficult to provide details about the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would depend on its intended use. If it were a potential drug, for example, future research might focus on optimizing its synthesis, studying its mechanism of action, and evaluating its safety and efficacy in preclinical and clinical studies.